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Compound of Interest

Compound Name: 2-Nitro-n-propylaniline

Cat. No.: B1356638

Get Quote

Executive Summary & Core Directive
In the synthesis of nitro-substituted anilines—critical intermediates for azo dyes and

pharmaceutical pharmacophores—structural ambiguity is a frequent challenge. The nitration of

-propylaniline often yields a mixture of regioisomers (ortho/para), while alkylation of 2-
nitroaniline can suffer from rearrangement or branching errors (n-propyl vs. isopropyl).

This guide provides a definitive, self-validating workflow for interpreting the

H-NMR and

C-NMR spectra of 2-Nitro-

-propylaniline. Unlike generic spectral lists, this document focuses on the diagnostic signals
that objectively distinguish the target compound from its common impurities: 4-nitro-

-propylaniline (the para-isomer) and 2-nitro-

-isopropylaniline (the branched isomer).

Experimental Protocol: The Self-Validating System
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To ensure reproducibility and accurate detection of the diagnostic intramolecular hydrogen

bond, the choice of solvent is critical.

Sample Preparation Protocol
Solvent: Deuterated Chloroform (

) is required.[1]

Reasoning: Polar aprotic solvents like

disrupt the intramolecular hydrogen bond between the NH and the ortho-nitro group.

preserves this interaction, making the NH chemical shift a primary diagnostic tool.

Concentration: ~10-15 mg in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm.[2][3]

H-NMR Spectral Analysis (400 MHz, )
The proton spectrum of 2-nitro-

-propylaniline is defined by three distinct regions. The "Smoking Gun" for the ortho isomer is
the amine proton behavior.

Region A: The "Smoking Gun" – Amine Proton (NH)
In ortho-nitroanilines, the amine proton forms a robust intramolecular hydrogen bond (IMHB)

with the oxygen of the nitro group.
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Feature
2-Nitro-

-propylaniline (Target)

4-Nitro-

-propylaniline (Alternative)

Shift (

)
8.0 – 8.5 ppm (Broad sing.) 4.0 – 5.0 ppm (Broad sing.)

Mechanism
Deshielded by IMHB (Planar 6-

membered ring effect).

Shielded; no IMHB;

intermolecular exchange only.

Validation

Solvent Test: Shift remains

downfield in non-polar

solvents.

Shift is highly

concentration/temperature

dependent.

Analyst Note: If your NH signal appears upfield (< 6.0 ppm) in

, you likely have the para isomer or the reaction failed.

Region B: The Aromatic Fingerprint (4 Protons)
The aromatic region distinguishes the substitution pattern (1,2-disubstituted vs 1,4-

disubstituted).

H-3 (Ortho to

): The most deshielded proton (~8.15 ppm). Appears as a doublet of doublets (

,

Hz). The nitro group's anisotropy and inductive effect pull electron density away.

H-6 (Ortho to

): The most shielded aromatic proton (~6.6 - 6.8 ppm). The amine lone pair donates density
(resonance), shielding this position.
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H-4 & H-5: Multiplets between 6.6 – 7.5 ppm.

Comparison Logic:

Target (Ortho): ABCD system (4 distinct signals).

Alternative (Para): AA'BB' system (Appears as two "roofed" doublets).

Region C: The Aliphatic Chain (Propyl Group)
This region confirms the alkylation status and distinguishes linear (

-propyl) from branched (

-propyl) chains.

Proton Multiplicity

Approx.[3][4][5]
Shift (

)

Diagnostic Logic

Quartet/Triplet ~3.2 – 3.3 ppm

Coupled to

and central

.

Central Sextet ~1.7 ppm

Coupled to

and

.

Terminal Triplet ~1.0 ppm Definitive for n-propyl.
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Critical Check: If the methyl group appears as a Doublet (~1.2 ppm) with an integration of 6H,

you have synthesized 2-nitro-

-isopropylaniline.

C-NMR Spectral Analysis (100 MHz, )
The carbon spectrum provides a backbone count to confirm purity.

Carbonyl-like Region: None (Absence confirms no unreacted amide starting material).

Aromatic Quaternary Carbons:

C-NO

(C2): ~130-135 ppm (Deshielded).

C-NHR (C1): ~145-148 ppm (Deshielded by N).

Aliphatic Carbons:

: ~45 ppm.

: ~22 ppm.

: ~11.5 ppm.

Comparative Performance Guide
The following table summarizes the spectral differences required to certify the product identity

against its most common synthesis byproducts.

Table 1: Diagnostic Signal Comparison
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Diagnostic Feature
2-Nitro-N-

propylaniline

(Target)

4-Nitro-N-

propylaniline

(Regioisomer)

2-Nitro-N-

isopropylaniline

(Branched
Impurity)

NH Proton (

)

~8.2 ppm

(Deshielded)
~4.5 ppm (Shielded)

~8.2 ppm

(Deshielded)

Aromatic Pattern ABCD (4 distinct env.) AA'BB' (Symmetric) ABCD (4 distinct env.)

Alkyl Methyl Triplet (3H) Triplet (3H) Doublet (6H)

Alkyl Methine/ene
Sextet (

, 2H)

Sextet (

, 2H)

Septet (

, 1H)

Intramolecular H-Bond Yes (Stable) No Yes

Visualization: Logic Pathways
Diagram 1: Isomer Identification Workflow
This decision tree outlines the logical steps an analyst should take when processing the raw

NMR data.
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Crude Product NMR
(CDCl3)

Check NH Shift
(> 8.0 ppm?)

Ortho-Substitution Confirmed
(IMHB Present)

Yes (Deshielded)

Para-Substitution Likely
(No IMHB)

No (< 6.0 ppm)

Check Methyl Coupling
(Triplet vs Doublet)

Target: 2-Nitro-n-propylaniline

Triplet (3H)

Impurity: 2-Nitro-isopropyl

Doublet (6H)

Click to download full resolution via product page

Caption: Figure 1. Step-wise logic gate for distinguishing regioisomers and alkyl-chain isomers

using 1H-NMR shifts.

Diagram 2: Intramolecular Hydrogen Bonding
Mechanism
Visualizing why the shift occurs is crucial for understanding the "Expert" interpretation.

Ortho-Nitro Effect

Nitro Group (O) Amine Proton (NH)
H-Bond Interaction Downfield Shift

(>8 ppm)
Causes Deshielding
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Caption: Figure 2. The intramolecular hydrogen bond locks the proton in a planar, deshielded

environment, distinct from the para-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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